BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: N2-Acetyl Acyclovir Benzoate-
d5 Certificate of Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N2-Acetyl Acyclovir Benzoate-d5

Cat. No.: B15601584

L  Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the quality control of N2-Acetyl Acyclovir Benzoate-d5, a

deuterated internal standard for bioanalytical studies. The information presented is

representative of a typical Certificate of Analysis for this compound, tailored for researchers,

scientists, and drug development professionals.

Quantitative Data Summary

The following tables summarize the key quantitative data for a representative batch of N2-

Acetyl Acyclovir Benzoate-d5.

Table 1: Identity and Physical Properties

Parameter Specification Result
Appearance White to off-white solid Conforms
Molecular Formula C17H12DsNs0s Conforms
Molecular Weight 376.38 g/mol 376.38

Melting Point Not Determined Not Determined
Solubility Soluble in DMSO Conforms

Table 2: Purity and Impurity Profile
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Analysis Method Specification Result

Purity by HPLC HPLC-UV > 98.0% 99.5%

Isotopic Purity (d5) Mass Spectrometry >99% 99.6%

Residual Solvents 1H NMR To be reported < 0.1% (DMSO)
Water Content Karl Fischer Titration <0.5% 0.2%

Table 3: Spectroscopic Data

Analysis Method Result
IH NMR 400 MHz, DMSO-de Conforms to structure
Mass Spectrum ESI-MS [M+H]* = 377.2

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

 Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent, equipped with a variable
wavelength detector.

e Column: C18, 4.6 x 150 mm, 3.5 um patrticle size.
» Mobile Phase:

o A:0.1% Formic acid in Water

o B: 0.1% Formic acid in Acetonitrile

o Gradient:
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Time (min) %A %B

0 95 5

20 5 95

25 5 95

26 95 5
|30]95|5|

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C
o Detection: UV at 254 nm

e Injection Volume: 10 pL

o Sample Preparation: The sample was dissolved in a 1:1 mixture of Acetonitrile and Water to
a final concentration of 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity

 Instrumentation: Waters Xevo G2-XS QTof or equivalent.
 lonization Mode: Electrospray lonization (ESI), Positive
e Mass Range: 50 - 1200 m/z

o Capillary Voltage: 3.0 kV

o Cone Voltage: 30 V

e Source Temperature: 120 °C

e Desolvation Temperature: 350 °C
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o Data Analysis: The isotopic distribution of the [M+H]* ion was analyzed to determine the
isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

« Instrumentation: Bruker Avance Il 400 MHz spectrometer or equivalent.
e Solvent: DMSO-ds
e Temperature: 25 °C

e Analysis: The *H NMR spectrum was acquired and the chemical shifts and coupling
constants were compared to the expected values for the structure of N2-Acetyl Acyclovir
Benzoate-d5. The absence of significant signals corresponding to the non-deuterated
positions confirms the deuteration.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis of N2-
Acetyl Acyclovir Benzoate-d5.
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Caption: Quality Control Workflow for N2-Acetyl Acyclovir Benzoate-d5.
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Caption: Relationship between Analytical Techniques and Compound Attributes.

 To cite this document: BenchChem. [Technical Guide: N2-Acetyl Acyclovir Benzoate-d5
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601584#n2-acetyl-acyclovir-benzoate-d5-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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